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Compound of Interest

Compound Name: 2,4-Dimethylhexane

Cat. No.: B165551

Application Notes and Protocols for 2,4-
Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,4-
Dimethylhexane in a laboratory setting. Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of research activities.

Chemical and Physical Properties

2,4-Dimethylhexane is a flammable, colorless liquid.[1] It is important to be aware of its
physical and chemical properties to handle it safely.
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Property Value Reference

Molecular Formula C8H18 [1]

Molecular Weight 114.23 g/mol [1][2]

Boiling Point 109 °C [3]

Flash Point 22.22 °C (72.00 °F) [4]

Vapor Pressure 30.4 mmHg @ 25 °C [11[4]

Specific Gravity 0.697 - 0.703 @ 25 °C [4]

Refractive Index 1.390-1.396 @ 20 °C [4]

Flammability Highly flammable liquid and T
vapor

Hazard Identification

2,4-Dimethylhexane is classified as a hazardous substance.[1][5][6] Key hazards include:

» Flammability: Highly flammable liquid and vapor.[1][5][6][7] Vapors can form explosive
mixtures with air and may travel to an ignition source and flash back.[5][8]

e Health Hazards:
o May be fatal if swallowed and enters airways (aspiration hazard).[1][6]
o Causes skin irritation.[1][6]
o May cause drowsiness or dizziness.[1][6]
e Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[5][6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,4-Dimethylhexane to minimize
exposure risk.[9][10]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/s_-2_4-Dimethyl-hexane
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C4-dimethylhexane
https://www.thegoodscentscompany.com/data/rw1134031.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylhexane
https://www.thegoodscentscompany.com/data/rw1134031.html
https://www.thegoodscentscompany.com/data/rw1134031.html
https://www.thegoodscentscompany.com/data/rw1134031.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylhexane
https://www.fishersci.com/store/msds?partNumber=AC469280050&productDescription=24-DIMETHYLHEXANE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/2-4-dimethylhexane.pdf
https://www.benchchem.com/product/b165551?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylhexane
https://www.fishersci.com/store/msds?partNumber=AC469280050&productDescription=24-DIMETHYLHEXANE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylhexane
https://www.fishersci.com/store/msds?partNumber=AC469280050&productDescription=24-DIMETHYLHEXANE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/2-4-dimethylhexane.pdf
https://www.fishersci.com/store/msds?partNumber=AC469280050&productDescription=24-DIMETHYLHEXANE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1522114&productDescription=2+5-DIMETHYLHEXANE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylhexane
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylhexane
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylhexane
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC469280050&productDescription=24-DIMETHYLHEXANE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB24050&dnl=sd_-_2%2C4-Dimethylhexane_CAS_589-43-5_EC_209-649-6_%28SB24050%29_%28EU%29.pdf
https://www.benchchem.com/product/b165551?utm_src=pdf-body
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

PPE Category Specification

Chemical safety goggles or a face shield where
splashing is possible. Must comply with OSHA
29 CFR 1910.133 or European Standard
EN166.[5]

Eye/Face Protection

Chemical-resistant gloves (e.g., Nitrile rubber
) ] with a minimum layer thickness of 0.4 mm).[7] A
Skin Protection ) ) )
lab coat or chemical-resistant suit should be

worn.[9][11]

Use in a well-ventilated area. If exposure limits
are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149

approved respirator.[5]

Respiratory Protection

Experimental Protocols: Handling and Storage
Handling Protocol

Objective: To ensure the safe handling of 2,4-Dimethylhexane during laboratory procedures.
Methodology:
e Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[5][7]

o

o Ensure an eyewash station and safety shower are readily accessible.

o Remove all potential ignition sources from the work area (e.g., open flames, hot surfaces,
sparks).[5][7]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5][12]
o Ground and bond containers and receiving equipment to prevent static discharge.[5][7]

o Use only non-sparking tools.[5][12]
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» Dispensing:

o

Wear appropriate PPE as outlined in Section 3.0.

[¢]

Slowly open the container to release any pressure buildup.

[¢]

Carefully pour or pipette the required amount of 2,4-Dimethylhexane, avoiding splashes.

[e]

Keep the container tightly closed when not in use.[5][7]
e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[7]
o Decontaminate any surfaces that may have come into contact with the chemical.

o Properly dispose of any contaminated materials as hazardous waste.[5][6]

Storage Protocol

Objective: To ensure the safe storage of 2,4-Dimethylhexane to prevent accidents and
maintain chemical stability.

Methodology:

o Storage Location:

[¢]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][12]

[¢]

Keep away from heat, sparks, and open flames.[5][7]

[e]

Store in a locked cabinet to prevent unauthorized access.[5][6]

o

Do not store in direct sunlight or near heat sources like ovens or steam pipes.[13]
o Container Requirements:

o Use the original container or a compatible, properly labeled secondary container.
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o Ensure containers are in good condition and free from leaks.
e Segregation:
o Store away from incompatible materials, such as strong oxidizing agents.

Emergency Procedures
Spill Cleanup Protocol

Objective: To safely clean up a spill of 2,4-Dimethylhexane, minimizing exposure and
environmental contamination.

Methodology:

e Immediate Actions:
o Evacuate non-essential personnel from the spill area.
o Eliminate all ignition sources.[8]
o Increase ventilation in the area.[14]

e Containment:

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
vermiculite, or commercial sorbent pads.[5][8] Create a dike around the spill to prevent it
from spreading.[14][15]

o Cleanup:

o Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled, and sealed container for hazardous waste disposal.[5][8][15]

o Decontamination:
o Clean the spill area with soap and water.[16]

o Dispose of all contaminated cleaning materials as hazardous waste.[15]
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First Aid Measures

Objective: To provide immediate care to an individual exposed to 2,4-Dimethylhexane.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation o . . .
respiration or oxygen. Seek immediate medical

attention.[5][17]

Immediately remove all contaminated clothing.
) Rinse the skin with plenty of soap and water for
Skin Contact ) S
at least 15 minutes.[5][17] If skin irritation

persists, seek medical attention.[5]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue
rinsing.[5] Seek medical attention if irritation

persists.[5]

Do NOT induce vomiting.[5][6] If the person is
) conscious, rinse their mouth with water. Seek
Ingestion i i i i )
immediate medical attention or call a poison

control center.[5][17]

Waste Disposal

Dispose of 2,4-Dimethylhexane and any contaminated materials in accordance with local,
state, and federal regulations.[5][6] Contact your institution's environmental health and safety
department for specific guidance.

Workflow Diagram
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Caption: Safe handling workflow for 2,4-Dimethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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